Cas no 1025129-86-5 ((2E)-4,4-dimethyl-3-oxo-2-{[(4-phenoxyphenyl)amino]methylidene}pentanenitrile)

• Product Name: (2E)-4,4-dimethyl-3-oxo-2-{[(4-phenoxyphenyl)amino]methylidene}pentanenitrile
• CAS No: 1025129-86-5
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• MDL: MFCD03410415
• CID: 4568435
• Update Time: 2022-09-23

(2E)-4,4-dimethyl-3-oxo-2-{[(4-phenoxyphenyl)amino]methylidene}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethyl-3-oxo-2-[(4-phenoxyanilino)methylidene]pentanenitrile
• (2E)-4,4-dimethyl-3-oxo-2-{[(4-phenoxyphenyl)amino]methylidene}pentanenitrile

• MDL： MFCD03410415
• Inchi： 1S/C20H20N2O2/c1-20(2,3)19(23)15(13-21)14-22-16-9-11-18(12-10-16)24-17-7-5-4-6-8-17/h4-12,14,22H,1-3H3/b15-14+
• InChI Key： HAXLLBIJMLQECV-CCEZHUSRSA-N
• SMILES： C(#N)/C(=C\NC1=CC=C(OC2=CC=CC=C2)C=C1)/C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.152478g/mol
• Monoisotopic Mass: 320.152478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 320.4g/mol
• XLogP3: 5.1
• Topological Polar Surface Area: 62.1Ų